Cas no 20567-02-6 (1-(diaminomethylidene)-3-{4-[(4-nitrophenyl)sulfonyl]phenyl}urea)

• Product name: 1-(diaminomethylidene)-3-{4-[(4-nitrophenyl)sulfonyl]phenyl}urea
• CAS No: 20567-02-6
• MF: C₁₄H₁₃N₅O₅S
• MW: 363.348520994186
• CID: 1394916
• PubChem ID: 209836

1-(diaminomethylidene)-3-{4-[(4-nitrophenyl)sulfonyl]phenyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(diaminomethylidene)-3-{4-[(4-nitrophenyl)sulfonyl]phenyl}urea
• 1-(diaminomethylidene)-3-[4-(4-nitrophenyl)sulfonylphenyl]urea
• 1-Amidino-3-(p-((p-nitrophenyl)sulfonyl)phenyl)urea
• BRN 2183365
• 20567-02-6
• T-1215
• Urea, 1-amidino-3-(p-((p-nitrophenyl)sulfonyl)phenyl)-
• DTXSID80174571

• Inchi： InChI=1S/C14H13N5O5S/c15-13(16)18-14(20)17-9-1-5-11(6-2-9)25(23,24)12-7-3-10(4-8-12)19(21)22/h1-8H,(H5,15,16,17,18,20)
• InChI Key： MTJALPBZRQUOPP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC(=O)N=C(N)N)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 363.06389
• Monoisotopic Mass: 363.063739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182
• XLogP3: 1.2

Experimental Properties

• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.705
• PSA: 170.78